molecular formula C12H10N4S B8306240 2-Amino-4-(methylthio)-6-phenyl-5-pyrimidinecarbonitrile

2-Amino-4-(methylthio)-6-phenyl-5-pyrimidinecarbonitrile

Cat. No.: B8306240
M. Wt: 242.30 g/mol
InChI Key: FIJCDKPZEFGLAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-4-(methylthio)-6-phenyl-5-pyrimidinecarbonitrile is a useful research compound. Its molecular formula is C12H10N4S and its molecular weight is 242.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10N4S

Molecular Weight

242.30 g/mol

IUPAC Name

2-amino-4-methylsulfanyl-6-phenylpyrimidine-5-carbonitrile

InChI

InChI=1S/C12H10N4S/c1-17-11-9(7-13)10(15-12(14)16-11)8-5-3-2-4-6-8/h2-6H,1H3,(H2,14,15,16)

InChI Key

FIJCDKPZEFGLAP-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=NC(=C1C#N)C2=CC=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the method of Rudorf and Augustin (J. Prakt. Chem. 1978, 320, 576), a solution of 15.9 g (63.9 mmol) 2-benzoyl-3,3-bis(methylthio)acrylonitrile, 9.36 g (76.7 mmol) guanidine nitrate and 22.3 ml (160 mmol) triethylamine in 200 ml DMF was heated at reflux for 6 h. The reaction mixture was then cooled to room temperature. On addition of 300 ml water, a precipitate appeared which was collected by filtration and washed with water to afford 12.7 g (86%) 2-amino-4-(methylthio)-6-phenyl-pyrimidine-5-carbonitrile as a sand-coloured solid. EI-MS m-e (%): 242 (M+, 32), 241 ([M—H]+, 100).
Quantity
15.9 g
Type
reactant
Reaction Step One
Quantity
9.36 g
Type
reactant
Reaction Step One
Quantity
22.3 mL
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two

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